Dopamine hydrochloride

• CAS No.: 62-31-7
• Product Name: Dopamine hydrochloride
• Molecular Formula: C8H11NO2.HCl
• Molecular Weight: 189.64 g/mol
• IUPAC Name: 4-(2-aminoethyl)benzene-1,2-diol;hydrochloride
• Standard InChI: InChI=1S/C8H11NO2.ClH/c9-4-3-6-1-2-7(10)8(11)5-6;/h1-2,5,10-11H,3-4,9H2;1H
• Standard InChIKey: CTENFNNZBMHDDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CCN)O)O.Cl
• Appearance: White to Off-White Solid
• Melting Point: 249.0 °C
• Description: Dopamine Hydrochloride is the hydrochloride salt form of dopamine, a monoamine compound with positive inotropic activity. Dopamine is a naturally occurring catecholamine formed by decarboxylation of dehydroxyphenylalanine and a precursor of norepinephrine and epinephrine. Dopamine binds to alpha-1- and beta-1- adrenergic receptors. Mediated through myocardial beta-1-adrenergic receptors, dopamine increase heart rate and force, thereby increasing cardiac output. Alpha-1-adrenergic receptor stimulation on vascular smooth muscle, leads to vasoconstriction and results in an increase in systemic vascular resistance. Stimulation of dopaminergic receptors in renal vasculature, leads to renal blood vessel dilation, and an increase in glomerular filtration rate, renal blood flow, sodium excretion, and urine output.; Dopamine hydrochloride is a catecholamine.; One of the catecholamine NEUROTRANSMITTERS in the brain. It is derived from TYROSINE and is the precursor to NOREPINEPHRINE and EPINEPHRINE. Dopamine is a major transmitter in the extrapyramidal system of the brain, and important in regulating movement. A family of receptors (RECEPTORS, DOPAMINE) mediate its action.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 51-61-6 (Parent)
• Synonyms: 3,4 Dihydroxyphenethylamine; 3,4-Dihydroxyphenethylamine; 4-(2-Aminoethyl)-1,2-benzenediol; Dopamine; Dopamine Hydrochloride; Hydrochloride, Dopamine; Hydroxytyramine; Intropin
• PubChem Compound: 65340
• Last Modified: Nov 11 2021